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Compound of Interest

Compound Name: 9-Oxonerolidol

Cat. No.: B580015 Get Quote

9-Oxonerolidol: A Technical Whitepaper
For Researchers, Scientists, and Drug Development Professionals

Abstract
9-Oxonerolidol, a naturally occurring sesquiterpenoid, has emerged as a compound of interest

within the scientific community due to its potential therapeutic applications, notably its

antimicrobial properties. This document provides a comprehensive technical overview of 9-
Oxonerolidol, including its chemical and physical properties, and a detailed examination of its

biological activity. This whitepaper consolidates available data, outlines experimental

methodologies for its isolation and evaluation, and presents a putative mechanism of action

based on related compounds, offering a valuable resource for researchers engaged in the

exploration of novel antimicrobial agents.

Chemical Identity and Properties
9-Oxonerolidol is a farnesane-type sesquiterpenoid. Its fundamental chemical and physical

properties are summarized below.
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Property Value Reference

Chemical Formula C₁₅H₂₄O₂ [1][2]

Molecular Weight 236.35 g/mol [1][2]

CAS Number 58865-88-6 [1][2]

Synonyms

(S,E)-10-Hydroxy-2,6,10-

trimethyldodeca-2,6,11-trien-4-

one

[2]

Predicted Boiling Point 361.8 ± 42.0 °C [1]

Predicted Density 0.935 ± 0.06 g/cm³ [1]

Biological Activity: Antimicrobial Properties
9-Oxonerolidol has demonstrated notable antibacterial activity against clinically relevant

pathogens. Research has highlighted its efficacy against both Gram-positive and Gram-

negative bacteria.

Antibacterial Activity Data
A key study investigating the bioactivity of 9-Oxonerolidol reported significant growth inhibition

of pathogenic bacteria. The following table summarizes the antibacterial efficacy of 9-
Oxonerolidol at a concentration of 125 µg/mL.

Bacterial Strain Type
% Growth Inhibition (at 125
µg/mL)

Staphylococcus aureus (ATCC

43300)
Gram-positive (MRSA) 48.3 ± 4.2

Acinetobacter baumannii

(ATCC 19606)
Gram-negative 25.0 ± 3.5

Data sourced from "Farnesane-Type Sesquiterpenoids with Antibiotic Activity from Chiliadenus

lopadusanus".
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While Minimum Inhibitory Concentration (MIC) values for 9-Oxonerolidol are not extensively

reported in the literature, the available data indicates its potential as a moderate antibacterial

agent. Further studies are warranted to establish a comprehensive antimicrobial spectrum and

determine precise MIC values against a broader range of microorganisms.

Experimental Protocols
Isolation of 9-Oxonerolidol from Chiliadenus
lopadusanus
The following protocol outlines the bio-guided fractionation method used to isolate 9-
Oxonerolidol from the aerial parts of Chiliadenus lopadusanus.
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Isolation Workflow for 9-Oxonerolidol
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Methodology:

Extraction: The dried and powdered aerial parts of Chiliadenus lopadusanus are macerated

in a methanol/water (1:1) solution. The resulting mixture is then centrifuged to separate the

supernatant from the solid plant material.

Solvent Partitioning: The supernatant is subjected to sequential liquid-liquid extraction with n-

hexane followed by dichloromethane (CH₂Cl₂). The n-hexane fraction, exhibiting the highest

bioactivity, is selected for further purification.

Column Chromatography: The bioactive n-hexane extract is fractionated using column

chromatography with a petroleum ether/acetone solvent system.

Thin Layer Chromatography (TLC): The fractions demonstrating antibacterial activity are

further purified by preparative TLC to yield pure 9-Oxonerolidol.

General Protocol for Determination of Minimum
Inhibitory Concentration (MIC)
While a specific, detailed protocol for the antimicrobial susceptibility testing of 9-Oxonerolidol
is not extensively documented, the following general broth microdilution method is a standard

approach.
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Broth Microdilution Workflow for MIC Determination
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Methodology:

Preparation of 9-Oxonerolidol Dilutions: A stock solution of 9-Oxonerolidol is prepared in a

suitable solvent, such as dimethyl sulfoxide (DMSO). Serial two-fold dilutions are then made

in a 96-well microtiter plate containing an appropriate bacterial growth medium (e.g., Mueller-

Hinton Broth).

Inoculum Preparation: The test bacterium is cultured to a standardized density, typically a 0.5

McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

Inoculation: Each well of the microtiter plate is inoculated with the standardized bacterial

suspension.

Incubation: The plate is incubated under conditions optimal for the growth of the test

bacterium (e.g., 37°C for 18-24 hours).

MIC Determination: Following incubation, the minimum inhibitory concentration (MIC) is

determined as the lowest concentration of 9-Oxonerolidol at which no visible bacterial

growth (turbidity) is observed.

Putative Mechanism of Action and Signaling
Pathways
Direct studies on the specific signaling pathways modulated by 9-Oxonerolidol are currently

limited. However, insights can be drawn from research on structurally similar sesquiterpenoids,

such as nerolidol. These compounds are known to exert their biological effects through the

modulation of key cellular signaling pathways involved in inflammation and oxidative stress.

A plausible, yet unconfirmed, mechanism of action for 9-Oxonerolidol's antimicrobial and

potential anti-inflammatory effects could involve the modulation of pathways such as the NF-κB

and MAPK signaling cascades.
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Hypothesized Signaling Pathway Inhibition

Hypothesized Mechanism:

It is postulated that 9-Oxonerolidol may inhibit the activation of key inflammatory signaling

pathways like NF-κB and MAPK. By doing so, it could suppress the downstream production of

pro-inflammatory mediators, which are crucial for the host inflammatory response to microbial

infections. This dual action of direct antimicrobial activity and potential immunomodulation

warrants further investigation.

Conclusion and Future Directions
9-Oxonerolidol is a promising natural compound with demonstrated antibacterial properties.

This technical guide has summarized its known chemical characteristics, presented available

bioactivity data, and outlined standard experimental protocols for its study.

Future research should focus on:
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Determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal

Concentration (MBC) of 9-Oxonerolidol against a wide range of clinically important bacteria

and fungi.

Elucidating the precise mechanism of its antimicrobial action.

Investigating its effects on specific cellular signaling pathways to confirm the hypothesized

anti-inflammatory properties.

Evaluating its in vivo efficacy and safety in preclinical animal models.

A deeper understanding of 9-Oxonerolidol's pharmacological profile will be instrumental in

assessing its potential for development as a novel therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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